Cas no 4673-49-8 (Ethanol, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis-)

Ethanol, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis- structure
4673-49-8 structure
Product Name:Ethanol, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis-
CAS No:4673-49-8
MF:C16H18O4
MW:274.311725139618
CID:323886
PubChem ID:12660641
Update Time:2025-04-19

Ethanol, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2'-[[1,1'-biphenyl]-2,2'-diylbis(oxy)]bis-
    • 2-[2-[2-(2-hydroxyethoxy)phenyl]phenoxy]ethanol
    • VGLVJPJYJLSZIO-UHFFFAOYSA-N
    • 4673-49-8
    • 2,2'-[[1,1'-Biphenyl]-2,2'-diylbis(oxy)]di(ethan-1-ol)
    • 2-[2'-(2-hydroxyethoxy)biphenyl-2-yloxy]ethanol
    • DTXSID10506008
    • SCHEMBL1938309
    • Inchi: 1S/C16H18O4/c17-9-11-19-15-7-3-1-5-13(15)14-6-2-4-8-16(14)20-12-10-18/h1-8,17-18H,9-12H2
    • InChI Key: VGLVJPJYJLSZIO-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C=CC=CC=1C1C=CC=CC=1OCCO

Computed Properties

  • Exact Mass: 274.12050905g/mol
  • Monoisotopic Mass: 274.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.9Ų
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